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Compound of Interest

Compound Name: 2-Ethynylpyrimidine

Cat. No.: B1314018

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Ethynylpyrimidine is a valuable building block in medicinal chemistry and materials science.
Its reactive ethynyl group and pyrimidine core make it a versatile synthon, but also susceptible
to degradation if not handled and stored correctly. This technical guide provides a
comprehensive overview of the known stability and recommended storage conditions for 2-
Ethynylpyrimidine. The information herein is synthesized from publicly available safety data
sheets and chemical supplier information. While specific, in-depth stability studies with
guantitative degradation kinetics are not readily available in the public domain, this guide
consolidates the existing knowledge to ensure the compound's integrity for research and
development purposes.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethynylpyrimidine is presented in
Table 1. These properties are essential for understanding the compound's behavior and for
developing appropriate analytical methods.

Table 1: Physicochemical Properties of 2-Ethynylpyrimidine
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Property Value Reference(s)

Molecular Formula CeHaNz2 [1112][3]

Molecular Weight 104.11 g/mol [11[2][3]

Appearance Solid, P?woller, Colorless to 1IN
Brown Liquid

Melting Point 95-96.5 °C [11[3]

Boiling Point 228.2 °C at 760 mmHg [5]

Density 1.11 g/cm3 (predicted) [1]

Flash Point 103.6 °C [5]

Vapor Pressure 0.112 mmHg at 25°C [5]

Note: Some properties, like appearance, can vary between suppliers and batches.

Stability Profile and Recommended Storage

The chemical stability of 2-Ethynylpyrimidine is paramount for its effective use. The product is
generally considered stable under standard ambient conditions if stored correctly.[6] However,
its reactivity suggests that long-term stability is best maintained under controlled conditions.

Recommended Storage Conditions

Suppliers provide slightly varied recommendations for storage. A consolidated summary is
provided in Table 2 for easy comparison. For long-term storage, adhering to the most stringent
conditions is advisable.

Table 2: Summary of Recommended Storage Conditions
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Parameter

Recommendation

Rationale / Notes Reference(s)

Temperature

Room Temperature,
Cool place, Keep
refrigerated (2-8°C)

To minimize thermal
decomposition and
potential
polymerization of the
ethynyl group. (4161718l
Refrigeration is the

most conservative

approach for long-

term storage.

Atmosphere

Store under an inert
atmosphere (e.g.,

Argon, Nitrogen)

To prevent oxidation

of the electron-rich
o [8]

pyrimidine ring and

the ethynyl moiety.

Container

Tightly-closed original
container

Prevents
contamination and
[4][6][7][°]

exposure to moisture

and air.

Environment

Dry, well-ventilated

area

To avoid moisture
absorption and
degradation. Proper
Lo [41[6][71[8]
ventilation is a
standard safety

practice.

Light Exposure

Store out of direct

sunlight

To prevent potential
light-induced

degradation or
polymerization. One [8]
supplier notes it may
darken on storage

without loss of purity.

Incompatible Materials and Conditions to Avoid
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To ensure the stability of 2-Ethynylpyrimidine, contact with the following should be avoided:
e Strong Oxidizing Agents: These can react with the pyrimidine ring and the ethynyl group.[7]
o Heat, Sparks, and Open Flames: The compound is combustible.[4][7][8]

e Dust Generation: Minimizing dust is important for handling solids to prevent inhalation and
potential dust explosions.[6][7]

Handling and Safety Precautions

Proper handling is crucial for both user safety and maintaining compound integrity.
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Caption: General workflow for receiving, storing, and handling 2-Ethynylpyrimidine.
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Potential Degradation Pathways

While specific degradation studies for 2-Ethynylpyrimidine were not identified, potential
degradation pathways can be inferred based on the chemical functionalities present. The
primary points of reactivity are the ethynyl group and the nitrogen atoms in the pyrimidine ring.

2-Ethynylpyrimidine
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Caption: Hypothetical degradation pathways for 2-Ethynylpyrimidine.

o Oxidation: The electron-rich system can be susceptible to oxidation, potentially leading to the
formation of pyrimidine-2-carboxylic acid or other oxidized species.

o Hydration: The ethynyl group can undergo hydration, especially in the presence of acid or
metal catalysts, to form 2-acetylpyrimidine.

o Polymerization: Terminal alkynes are known to polymerize, a reaction that can be initiated by
heat, light, or trace metal catalysts. This would result in a complex mixture of oligomers and
polymers.

e Ring Opening: Under harsh acidic or basic conditions, the pyrimidine ring itself could be
susceptible to hydrolytic cleavage, as seen in general pyrimidine catabolism pathways.[10]
[11][12]
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Experimental Protocols for Stability Assessment

Detailed experimental protocols for assessing the stability of 2-Ethynylpyrimidine are not
described in the reviewed literature. However, a standard approach for conducting a
preliminary stability study can be outlined.

Objective

To evaluate the stability of 2-Ethynylpyrimidine under accelerated (heat, light) and long-term
(recommended storage) conditions.

Materials and Methods

o Reference Standard: A well-characterized, high-purity lot of 2-Ethynylpyrimidine, stored at
-20°C under argon.

o Analytical Technique: High-Performance Liquid Chromatography (HPLC) with UV detection is
a suitable method for purity assessment and quantification of degradants. A reversed-phase
C18 column with a mobile phase consisting of a buffered aqueous solution and an organic
modifier (e.g., acetonitrile or methanol) would be a typical starting point for method
development.

o Forced Degradation: To identify potential degradation products, the compound would be
subjected to stress conditions:

o Acidic: 0.1 M HCl at 40-60°C

Basic: 0.1 M NaOH at 40-60°C

(¢]

[¢]

Oxidative: 3% H20:2 at room temperature

o

Thermal: 80°C (solid state)

[e]

Photolytic: Exposure to UV/Vis light (ICH Q1B guidelines)

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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